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Compound of Interest

Compound Name: Cyclopentanol

Cat. No.: B049286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties

of cyclopentanol. The data presented has been compiled from established chemical

databases and scientific literature. Detailed experimental methodologies for the determination

of these properties are also described to provide a complete picture for research and

development applications.

Core Thermodynamic Data
The following tables summarize the essential thermodynamic properties of cyclopentanol in
both its liquid and gaseous phases. These values are crucial for understanding the behavior of

cyclopentanol in various chemical and physical processes.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Value Units Phase

Standard Enthalpy of

Formation (ΔfH°)
-300.4 ± 1.0 kJ/mol Liquid

Standard Enthalpy of

Formation (ΔfH°)
-249.1 ± 1.2 kJ/mol Gas

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-149.90 kJ/mol Ideal Gas

Table 2: Heat Capacity and Entropy

Property Value
Temperature
(K)

Units Phase

Heat Capacity

(Cp)
181.57 298.15 J/mol·K Liquid

Standard Molar

Entropy (S°)
205.9 298.15 J/mol·K Liquid

Heat Capacity

(Cp)
105.43 298.15 J/mol·K Gas

Heat Capacity

(Cp)
142.01 400 J/mol·K Gas

Heat Capacity

(Cp)
174.02 500 J/mol·K Gas

Table 3: Phase Transitions
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Property Value Units

Normal Boiling Point (Tboil) 413 ± 2 K

Normal Melting Point (Tfus) 257.4 K

Triple Point Temperature

(Ttriple)
253 K

Enthalpy of Vaporization

(ΔvapH)
51.30 kJ/mol

Enthalpy of Fusion (ΔfusH) 1.54 kJ/mol

Entropy of Fusion (ΔfusS) 5.98 J/mol·K

Table 4: Combustion Data

Property Value Units Phase

Standard Enthalpy of

Combustion (ΔcH°)
-3096.7 ± 1.7 kJ/mol Liquid

Experimental Protocols
The determination of the thermodynamic properties of cyclopentanol relies on precise

calorimetric techniques. The following sections detail the generalized experimental protocols for

key measurements.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of combustion of cyclopentanol is determined using a bomb

calorimeter. This apparatus is designed to measure the heat released during a combustion

reaction at constant volume.

Methodology:
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Sample Preparation: A precisely weighed sample of high-purity liquid cyclopentanol is
placed in a crucible within the bomb calorimeter.

Assembly and Pressurization: The bomb is sealed and pressurized with an excess of pure

oxygen to ensure complete combustion.

Calorimeter Setup: The sealed bomb is placed in a well-insulated water bath of a known

volume. The initial temperature of the water is recorded with high precision.

Ignition: The sample is ignited electrically.

Temperature Measurement: The temperature of the water is monitored and recorded until it

reaches a maximum and then begins to cool.

Calculation: The heat released by the combustion of the sample is calculated from the

temperature rise of the water and the heat capacity of the calorimeter system. The heat

capacity of the calorimeter is determined separately by combusting a standard substance

with a known enthalpy of combustion, such as benzoic acid. The standard enthalpy of

combustion is then calculated from the heat released and the molar mass of cyclopentanol.
[1][2][3]

Determination of Heat Capacity by Adiabatic Scanning
Calorimetry
Adiabatic scanning calorimetry (ASC) is a high-resolution technique used to measure the heat

capacity of liquids and solids. It is particularly advantageous for studying phase transitions.[4]

Methodology:

Sample Preparation: A known mass of cyclopentanol is hermetically sealed in a sample

cell.

Calorimeter Setup: The sample cell is placed in an adiabatic shield within the calorimeter.

The temperature of the shield is controlled to precisely match the temperature of the sample

cell, minimizing heat loss to the surroundings.[5][6]
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Heating: A constant and known power input is supplied to the sample cell, causing its

temperature to increase.

Data Acquisition: The temperature of the sample is continuously monitored as a function of

time.

Calculation: The heat capacity at a given temperature is calculated from the supplied power

and the rate of temperature increase (dT/dt) at that temperature.

Determination of Enthalpy of Fusion by Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a widely used thermal analysis technique to

measure the heat flow associated with transitions in a material as a function of temperature.[7]

[8]

Methodology:

Sample Preparation: A small, accurately weighed sample of cyclopentanol is sealed in an

aluminum pan. An empty sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, which includes cooling the

sample to below its freezing point and then heating it at a constant rate through its melting

point.[9]

Measurement: The DSC instrument measures the difference in heat flow required to

maintain the sample and reference pans at the same temperature as they are heated.

Data Analysis: An endothermic peak is observed on the resulting thermogram as the

cyclopentanol sample melts. The area of this peak is integrated to determine the enthalpy

of fusion.[10][11]

Visualizations
The following diagrams illustrate the workflows for the experimental determination of key

thermodynamic properties of cyclopentanol.
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Sample Preparation Bomb Calorimetry Data Analysis

Weigh Cyclopentanol Place in Crucible Seal in Bomb Pressurize with O2 Place in Water Bath Ignite Sample Measure ΔT Calculate Heat Released (q) Calculate ΔcH°

Sample Preparation DSC Measurement Data Analysis

Weigh Cyclopentanol Seal in DSC Pan Load Sample & Reference Cool Below Tfus Heat at Constant Rate Record Heat Flow Integrate Peak Area Calculate ΔfusH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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